Methyl 2-{4,5-dimethoxy-2-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}acetate

• IUPAC Name: methyl 2-[4,5-dimethoxy-2-(4-methylpiperazin-1-yl)sulfonylphenyl]acetate
• InChI: InChI=1S/C16H24N2O6S/c1-17-5-7-18(8-6-17)25(20,21)15-11-14(23-3)13(22-2)9-12(15)10-16(19)24-4/h9,11H,5-8,10H2,1-4H3
• InChI Key: GBCMMHCYMFUCRO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2CC(=O)OC)OC)OC
• Molecular Formula: C16H24N2O6S
• Molecular Weight: 372.4 g/mol
• CAS No.: 1043904-39-7

Description

Methyl 2-{4,5-dimethoxy-2-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}acetate is a useful research compound. Its molecular formula is C16H24N2O6S and its molecular weight is 372.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Extended Oxazoles Synthesis : A study demonstrated the utility of 2-((Phenylsulfonyl)methyl)-4,5-diphenyloxazole as a scaffold for synthetic elaboration, which might suggest a pathway for synthesizing complex molecules like "Methyl 2-{4,5-dimethoxy-2-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}acetate" and exploring its properties (Patil & Luzzio, 2016).

Biological Interactions and Applications

• Sulfonamide Compounds with Metal Complexes : Research into sulfonamide-derived ligands and their metal complexes has shown significant antibacterial and antifungal activity, which could inform the biological applications of "this compound" if it shares similar sulfonamide characteristics (Chohan & Shad, 2011).

Analytical Chemistry Applications

• Molecular Probes Development : The synthesis and characterization of fluorescent solvatochromic dyes incorporating a dimethylamino group and a sulfonyl group suggest potential applications of "this compound" in the development of sensitive molecular probes for biological and chemical analysis (Diwu et al., 1997).

Environmental Applications

• Cobalt-Oxo Species in Environmental Remediation : A study on the generation of high-valent cobalt-oxo species from cobalt(II)-activated processes, which could oxidize pollutants recalcitrant to other attacks, provides insight into potential environmental applications of metal-activated degradation processes. This could suggest research pathways for the application of "this compound" in similar contexts (Zong et al., 2020).

Biochemical Analysis

Biochemical Properties

It is known that similar compounds have been found to interact with serotonin 5-HT2A and 5-HT2C receptors. These interactions could potentially influence a variety of biochemical reactions.

Cellular Effects

Given its potential interactions with serotonin receptors, it may influence cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is believed to exert its effects at the molecular level through interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression.